Cas no 651307-17-4 (5-Isoquinolinesulfonamide, N-(2-aminoethyl)-N-(2-phenylethyl)-)

• Product Name: 5-Isoquinolinesulfonamide, N-(2-aminoethyl)-N-(2-phenylethyl)-
• CAS No: 651307-17-4
• MF: C₁₉H₂₁N₃O₂S
• MW: 355.453943014145
• CID: 406518
• PubChem ID: 71376958
• Update Time: 2025-04-19

5-Isoquinolinesulfonamide, N-(2-aminoethyl)-N-(2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoquinolinesulfonamide, N-(2-aminoethyl)-N-(2-phenylethyl)-
• N-(2-aminoethyl)-N-(2-phenylethyl)isoquinoline-5-sulfonamide
• DTXSID20799621
• 651307-17-4
• N-(2-Aminoethyl)-N-phenethylisoquinoline-5-sulfonamide

• Inchi： 1S/C19H21N3O2S/c20-11-14-22(13-10-16-5-2-1-3-6-16)25(23,24)19-8-4-7-17-15-21-12-9-18(17)19/h1-9,12,15H,10-11,13-14,20H2
• InChI Key： KLXOKWACCXFXFH-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C=NC=CC1=2)(N(CCN)CCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 355.13563
• Monoisotopic Mass: 355.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 76.29